N-(3,4-dichlorophenyl)benzofuran-2-carboxamide
Description
“N-(3,4-Dichlorophenyl)benzofuran-2-carboxamide” is a chemical compound with the molecular formula C15H9Cl2NO2 . It is a type of benzofuran derivative, which are compounds that have been found to have significant biological activities .
Synthesis Analysis
Benzofuran derivatives can be synthesized by various methods. For instance, one study describes the synthesis of a series of benzofuran derivatives by reacting substituted N-(4-aminophenyl)-1-benzofuran-2-carboxamide with substituted aromatic sulfonyl chlorides in the presence of a base with a suitable solvent at 30–100°C . Another method involves a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds .Molecular Structure Analysis
The molecular structure of benzofuran derivatives, including “N-(3,4-Dichlorophenyl)benzofuran-2-carboxamide”, is composed of fused benzene and furan rings . The benzofuran core is a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials .Chemical Reactions Analysis
Benzofuran derivatives can undergo various chemical reactions. For instance, a benzofuran derivative was designed and synthesized to inhibit the hypoxia-inducible factor (HIF-1) pathway, which is involved in the carcinogenesis of tumor protein (p53) .Physical And Chemical Properties Analysis
The molecular weight of “N-(3,4-Dichlorophenyl)benzofuran-2-carboxamide” is 306.14 . More detailed physical and chemical properties were not found in the search results.Mechanism of Action
While the specific mechanism of action for “N-(3,4-Dichlorophenyl)benzofuran-2-carboxamide” is not mentioned in the search results, benzofuran derivatives have been found to have a wide range of biological and pharmacological activities . For example, some benzofuran derivatives have been used in the treatment of skin diseases such as cancer or psoriasis .
Future Directions
Benzofuran derivatives, including “N-(3,4-Dichlorophenyl)benzofuran-2-carboxamide”, have attracted attention due to their biological activities and potential applications as drugs . Future research may focus on further exploring the therapeutic potential of these compounds and developing new synthetic methodologies to create structurally diverse collections of benzofuran derivatives .
properties
IUPAC Name |
N-(3,4-dichlorophenyl)-1-benzofuran-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H9Cl2NO2/c16-11-6-5-10(8-12(11)17)18-15(19)14-7-9-3-1-2-4-13(9)20-14/h1-8H,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NEWFUOFHOLXMKW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=C(O2)C(=O)NC3=CC(=C(C=C3)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H9Cl2NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.1 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3,4-dichlorophenyl)benzofuran-2-carboxamide | |
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